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An In-depth Technical Guide to the Physical Properties of C28 Tertiary Alkyl Disulfides

Executive Summary

This technical guide provides a comprehensive analysis of the physical properties of C28

tertiary alkyl disulfides. Recognizing the scarcity of direct experimental data for this specific

high-molecular-weight compound, this document adopts a data-driven extrapolation approach.

By examining the established physical properties of commercially available, homologous di-

tertiary alkyl disulfides—specifically the C16, C18, and C24 variants—we can identify clear

trends. These trends, grounded in fundamental chemical principles, allow for the formulation of

reliable estimations for the key physical parameters of C28 tertiary alkyl disulfides. This guide is

intended for researchers, scientists, and drug development professionals who require a deep

understanding of the physicochemical characteristics of these complex molecules, particularly

in fields such as advanced lubrication and materials science.
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Tertiary alkyl disulfides are a class of organosulfur compounds characterized by a disulfide

bond (—S—S—) flanked by two tertiary alkyl groups. The general structure is R—S—S—R',

where R and R' are tertiary alkyl substituents. The defining feature of a tertiary alkyl group is a

central carbon atom bonded to three other carbon atoms, which imparts significant steric

hindrance around the disulfide linkage. This unique structural feature is paramount in

determining the compound's physical properties and reactivity.

The disulfide bond itself is a stable covalent linkage with a bond dissociation energy of

approximately 60 kcal/mol (251 kJ mol⁻¹) and a typical S-S bond length of about 2.05 Å.[1] The

C-S-S-C dihedral angle is generally close to 90°.[1][2]

These compounds, particularly those with long alkyl chains, are of significant industrial interest,

primarily as extreme pressure (EP) additives in lubricants and metalworking fluids.[3][4][5] The

bulky tertiary groups enhance solubility in nonpolar base oils, while the disulfide bond provides

the active sulfur component that forms a protective film on metal surfaces under high-pressure

conditions.[4] This guide focuses on a C28 tertiary alkyl disulfide, which represents a high-

molecular-weight example from this class, likely exhibiting properties optimized for high-

temperature and extreme-pressure applications. A probable symmetric structure for a C28

variant is di-tert-tetradecyl disulfide.

Physicochemical Properties of Homologous Tertiary
Alkyl Disulfides
Direct experimental data for a C28 tertiary alkyl disulfide is not readily available in public

literature. Therefore, to predict its properties, we will first analyze the known data for shorter-

chain, commercially available analogues. The properties of di-tert-octyl disulfide (C16), di-tert-

nonyl disulfide (C18), and di-tert-dodecyl disulfide (C24) provide a clear basis for extrapolation.
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Table 1: Comparative Physical Properties of Di-tert-Alkyl
Disulfides

Property
Di-tert-octyl
Disulfide (C16)

Di-tert-nonyl
Disulfide (C18)

Di-tert-dodecyl
Disulfide (C24)

CAS Number 29956-99-8[6] 90062-36-5[7] 27458-90-8[8]

Molecular Formula C₁₆H₃₄S₂[6] C₁₈H₃₈S₂[7] C₂₄H₅₀S₂[8]

Molecular Weight 290.57 g/mol [6] 318.63 g/mol [7] 402.78 g/mol [8]

Physical State Liquid[6][9]
Light yellow to yellow

liquid[7]

Colorless to yellow

liquid[3][8]

Density (@ 20°C) ~0.92 g/cm³[6] ~1.02 g/cm³[7] ~0.91 g/cm³[8]

Refractive Index (@

20°C)
~1.50[6] Not Available ~1.49[8][10]

Boiling Point
~336.6°C @ 760

mmHg[11]
Not Available

113°C @ 16 mmHg

(~321°C @ 760

mmHg)[10][12]

Flash Point 69 °C[9] Not Available 118 °C[10]

Water Solubility Very Low < 0.1 mg/L[7] Insoluble[3]

Solubility in

Hydrocarbons
Soluble

Completely miscible in

petroleum ether,

diesel, mineral oils.[7]

Soluble[4]

Estimated Physical Properties for C28 Tertiary Alkyl
Disulfide
Based on the trends observed in the homologous series, we can extrapolate the likely physical

properties of a symmetric C28 tertiary alkyl disulfide, such as di-tert-tetradecyl disulfide

(C₂₈H₅₈S₂).

Molecular Weight: Approximately 459.0 g/mol .
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Physical State: At room temperature, it is expected to be a viscous liquid, potentially a waxy

solid, due to the increased van der Waals forces from the long alkyl chains.

Color: Likely a colorless to pale yellow liquid or solid.

Density: The density is anticipated to be in the range of 0.90-0.95 g/cm³. While di-tert-nonyl

disulfide shows a higher density, the general trend for long-chain hydrocarbons is a density

slightly less than water.

Boiling Point: The boiling point will be significantly higher than the C24 analogue, likely

exceeding 350°C at atmospheric pressure, with significant decomposition expected at these

temperatures. Vacuum distillation would be required for purification.

Melting Point: If it is solid at room temperature, the melting point is expected to be low,

consistent with the branched structure which disrupts efficient crystal packing.

Viscosity: A significant increase in viscosity is expected compared to the shorter-chain

homologues, a critical property for lubricant applications.

Solubility: It will be virtually insoluble in water.[13] Its solubility in nonpolar organic solvents

and hydrocarbon base oils will be excellent, a direct consequence of its large, lipophilic alkyl

groups.[4][7]

Experimental Methodologies for Property
Determination
The accurate determination of these physical properties relies on standardized laboratory

protocols. As a self-validating system, each protocol includes steps for calibration and

verification to ensure data trustworthiness.

Boiling Point Determination (Distillation Method)
The causality behind choosing this method is its directness in measuring the temperature at

which vapor pressure equals atmospheric pressure. For high-boiling, potentially sensitive

compounds like a C28 disulfide, vacuum distillation is employed to prevent thermal

decomposition.
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Protocol:

Apparatus Setup: Assemble a distillation apparatus with a round-bottom flask, a Claisen

adapter, a thermometer, a condenser, and a receiving flask. For vacuum distillation, connect

a vacuum pump via a trap and a manometer.

Sample Preparation: Place a known volume of the disulfide sample and a few boiling chips

or a magnetic stir bar into the round-bottom flask.

Heating: Begin heating the flask gently using a heating mantle.

Equilibration: Observe the temperature as the liquid begins to boil and a ring of condensate

rises. The boiling point is recorded when the temperature stabilizes at the thermometer bulb,

with vapor and liquid in equilibrium.

Pressure Correction: If under vacuum, the observed boiling point is corrected to atmospheric

pressure using a nomograph or the Clausius-Clapeyron relation.
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Density Measurement (Pycnometer Method)
This gravimetric method is chosen for its high precision and accuracy, which is critical for

quality control and formulation calculations in industrial applications.

Protocol:

Calibration: Clean and dry a pycnometer (a flask with a precise volume). Weigh the empty

pycnometer (m₁).

Reference: Fill the pycnometer with deionized water at a known, constant temperature (e.g.,

20.0°C) and weigh it (m₂). The volume (V) is calculated as (m₂ - m₁) / ρ_water.

Measurement: Empty, dry, and re-weigh the pycnometer. Fill it with the disulfide sample at

the same constant temperature and weigh it (m₃).

Calculation: The density of the sample (ρ_sample) is calculated as (m₃ - m₁) / V.

Solubility Determination (Equilibrium Shake-Flask
Method)
This method is the gold standard for determining the solubility of sparingly soluble compounds,

providing a direct measure of the saturation concentration.

Protocol:

Preparation: Add an excess amount of the C28 disulfide to a known volume of the solvent

(e.g., water, hexane) in a sealed flask.

Equilibration: Agitate the flask in a constant-temperature water bath for an extended period

(e.g., 24-48 hours) to ensure equilibrium is reached.[14]

Phase Separation: Allow the mixture to stand, or centrifuge it, to separate the undissolved

solute from the saturated solution.

Analysis: Carefully extract an aliquot of the clear, saturated solution.
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Quantification: Determine the concentration of the disulfide in the aliquot using an

appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC)

or Gas Chromatography (GC) with a suitable detector.[14] A calibration curve with standards

of known concentrations is used for accurate quantification.

Conclusion
While direct experimental data for C28 tertiary alkyl disulfide remains elusive, a robust profile of

its physical properties can be confidently estimated through the analysis of homologous

compounds. This in-depth guide establishes that a C28 tertiary alkyl disulfide, such as di-tert-

tetradecyl disulfide, is expected to be a high-molecular-weight, viscous liquid or waxy solid with

a high boiling point, low water solubility, and excellent miscibility with hydrocarbon-based oils.

Its density is predicted to be slightly less than that of water. The provided methodologies for

determining these properties offer a clear and reliable framework for any future empirical

studies, ensuring scientific integrity and trustworthiness in the data generated. These estimated

properties are crucial for professionals in drug development, materials science, and particularly

in the formulation of next-generation lubricants where such molecules are key to performance

under extreme conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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